N-Benzyl-1-phenylethanamine hydrochloride
Overview
Description
N-Benzyl-1-phenylethanamine hydrochloride is a useful research compound. Its molecular formula is C15H18ClN and its molecular weight is 247.76 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cholinesterase Inhibitors for Alzheimer's Disease Treatment : Derivatives of N-Benzyl-1-phenylethanamine have been evaluated as cholinesterase inhibitors, which are important in the palliative treatment of Alzheimer's disease. Brominated derivatives exhibited significant inhibition against acetylcholinesterase (AChE), while compounds with iodine substitution showed notable inhibition of butyrylcholinesterase (BChE), comparable to the reference compound, galantamine (Carmona-Viglianco et al., 2020).
Corrosion Inhibitor for Steel : Amino acid compounds similar to N-Benzyl-1-phenylethanamine have been synthesized and studied as corrosion inhibitors for N80 steel in HCl solutions. These compounds show mixed-type inhibition properties and are effective in protecting steel from corrosion (Yadav et al., 2015).
Preparation of Chiral Arylsulfinamides : N-Benzyl-1-phenylethanamine has been used in the preparation of chiral arylsulfinamides and arylsulfinates. This process involves spontaneous crystallization of N-benzyl-N-(1-phenylethyl)-arylsulfinamides to yield enantiomerically pure compounds (Zhu & Shi, 2011).
Impurity Profiling of Methamphetamine Hydrochloride : N-Benzyl-1-phenylethanamine is one of the impurities identified in the profiling of methamphetamine hydrochloride drugs. Its presence helps in understanding the synthetic routes used in illicit drug manufacture (Dayrit & Dumlao, 2004).
Monoamine Oxidase Inhibition : Compounds structurally related to N-Benzyl-1-phenylethanamine have shown inhibitory activity against monoamine oxidase, which is significant for potential applications in neuropsychiatric and neurological disorders (McCoubrey, 1959).
Inhibition of Escherichia coli Phenylalanyl-tRNA Synthetase : N-Benzyl-1-phenylethanamine derivatives have been identified as potent inhibitors of phenylalanyl-tRNA synthetase from Escherichia coli, suggesting potential applications in antibacterial strategies (Anderson & Santi, 1976).
Properties
IUPAC Name |
N-benzyl-1-phenylethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N.ClH/c1-13(15-10-6-3-7-11-15)16-12-14-8-4-2-5-9-14;/h2-11,13,16H,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYJQMFZZCANDIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NCC2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
49746-32-9 |
Source
|
| Record name | N-Benzyl-1-phenylethylamine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0049746329 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-BENZYL-1-PHENYLETHYLAMINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E3KVY32FGU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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